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Compound of Interest

Compound Name: RS102895 hydrochloride

Cat. No.: B1591295

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
RS102895 hydrochloride. Adherence to these procedures is essential for ensuring personal
safety and maintaining a secure laboratory environment.

Hazard Identification and Summary

RS102895 hydrochloride is a potent research chemical that requires careful handling. The
primary hazards are summarized below.

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Skin Corrosion/Irritation H315 Causes skin irritation.
Serious Eye Damage/Irritation H319 Causes serious eye irritation.

. L May cause respiratory
Respiratory Tract Irritation H335 o
irritation.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure. The selection of appropriate
PPE should be guided by a thorough risk assessment of the specific procedures being
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performed.

Standard Laboratory Attire

o Lab Coat: A flame-resistant lab coat is required for all work with RS102895 hydrochloride.
o Full-Length Pants: Legs must be fully covered.

o Closed-Toe Shoes: Footwear must completely cover the feet.

Task-Specific PPE

Secondary/Task-Specific

Task Categor Primary PPE
<P J PPE

- Safety glasses with side

General Laboratory Work shields- Nitrile gloves (double- -
gloving recommended)

) ) - Chemical splash goggles- - Face shield- Chemical-

Handling of Powders/Solids o ]

Double nitrile gloves resistant apron over lab coat

) - Face shield for splash-prone
) o ) - Chemical splash goggles- o ) )
Handling of Liquids/Solutions . activities- Chemical-resistant
Double nitrile gloves
apron over lab coat

- Chemical splash goggles- ]
] o ) ) - Face shield- Waterproof or
Equipment Decontamination Heavy-duty, chemical-resistant ) )
chemical-resistant apron
gloves

Glove Selection: While RS102895 hydrochloride is a complex molecule, its hydrochloride salt
nature suggests that standard laboratory gloves will offer some protection. For short-term
splash protection, nitrile gloves are recommended. Given the potent nature of the compound,
double-gloving is a prudent measure. Always consult glove manufacturer's chemical resistance
charts for specific breakthrough times.

Below is a decision-making workflow for selecting the appropriate PPE.
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Start: Assess Task
What is the task?

Handling Powder?
Handling Liquid?

Required PPE:
- Chemical Splash Goggles
- Double Nitrile Gloves
- Face Shield
- Chemical-Resistant Apron

[General

Required PPE:

- Chemical Splash Goggles
- Double Nitrile Gloves

- Face Shield (if splash risk)

- Chemical-Resistant Apron

Required PPE:

- Chemical Splash Goggles e

- Lab Coat
- Safety Glasses
- Nitrile Gloves

- Heavy-Duty Gloves
- Face Shield
- Waterproof Apron

Proceed with Caution

Diagram 1: PPE Selection Workflow

Click to download full resolution via product page

Diagram 1: PPE Selection Workflow
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Operational Plans

All handling of RS102895 hydrochloride should be performed in a designated area, such as a
certified chemical fume hood, to minimize inhalation exposure.

Weighing Protocol for Solid Compound

o Preparation: Designate a specific area within a chemical fume hood for weighing. Place a
disposable weigh boat on an analytical balance.

o PPE: Don the appropriate PPE for handling powders, including double gloves and
respiratory protection if deemed necessary by your institution's safety protocols.

o Transfer: Carefully transfer the desired amount of RS102895 hydrochloride powder to the
weigh boat using a clean spatula. Perform this action slowly to avoid creating airborne dust.

o Closure: Immediately cap the stock container.

o Cleanup: After weighing, decontaminate the spatula and any surfaces within the fume hood.
Dispose of the weigh boat in the designated solid chemical waste container.

Protocol for Dissolving the Compound

RS102895 hydrochloride is soluble in DMSO to at least 50 mM.[1]

Preparation: In a chemical fume hood, place the weighed RS102895 hydrochloride in a
sterile, appropriate container (e.g., a conical or glass tube).

e Solvent Addition: Add the required volume of DMSO to achieve the desired concentration.

» Dissolution: Tightly cap the container and vortex for 1-2 minutes. If the compound does not
fully dissolve, sonication can be used to aid dissolution.[2]

 Dilution (if necessary): For cell-based assays, this DMSO stock solution can be further
diluted in cell culture media. Ensure the final concentration of DMSO is low enough to not
affect the cells (typically <0.5%).

Spill Management
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In the event of a spill, immediate and appropriate action is critical.
e Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

o Assess the Spill: Determine the nature and extent of the spill. For large spills, or if you are
not trained to handle them, contact your institution's emergency response team.

o Don PPE: Before cleaning, don the appropriate PPE, including a respirator if the spill

involves powder.
e Containment and Cleanup:

o For Powder Spills: Gently cover the spill with wet absorbent material to prevent the
powder from becoming airborne.[3] Once the powder is wetted, use absorbent pads to

clean the area.

o For Liquid Spills: Cover the spill with an inert absorbent material, working from the outside

in to prevent spreading.

o Decontamination: After the initial cleanup, decontaminate the area with a suitable laboratory

detergent, followed by a rinse with water.

o Waste Disposal: All contaminated materials, including absorbent pads and used PPE, must
be placed in a sealed, labeled hazardous waste container for proper disposal.

Disposal Plan

All waste contaminated with RS102895 hydrochloride must be treated as hazardous chemical
waste and disposed of in accordance with local, state, and federal regulations.

e Solid Waste: Unused compound, contaminated weigh boats, and other solid materials should
be collected in a designated, clearly labeled, and sealed hazardous waste container.

» Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, labeled hazardous waste container for liquids. Do not pour any solutions
containing RS102895 hydrochloride down the drain.
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o Empty Containers: "Empty" containers that previously held the compound should be triple-
rinsed with a suitable solvent (such as ethanol or acetone). The rinsate should be collected
as hazardous liquid waste. After rinsing, deface the label on the container before disposing

of it in the regular trash or glass recycling, as per your institution's policy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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